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Compound of Interest

Compound Name: 10-Hydroxydec-6-en-2-one

Cat. No.: B15462089 Get Quote

Technical Dossier: 10-Hydroxydec-6-en-2-one
For the attention of Researchers, Scientists, and Drug Development Professionals.

An extensive search for the compound 10-Hydroxydec-6-en-2-one did not yield a specific

CAS number or molecular weight. This suggests that the compound is not well-documented in

publicly available chemical databases.

However, the search retrieved substantial data for a structurally related and significant natural

compound, (2E)-10-Hydroxydec-2-enoic acid, commonly known as Queen Bee Acid or 10-

HDA. Given the similarity in nomenclature, it is plausible that this is the compound of interest.

This document provides a comprehensive technical overview of (2E)-10-Hydroxydec-2-enoic

acid.

Physicochemical Data for (2E)-10-Hydroxydec-2-
enoic Acid
The quantitative data for (2E)-10-Hydroxydec-2-enoic acid are summarized in the table below

for clarity and ease of reference.
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Data Point Value Reference(s)

CAS Number 14113-05-4 [1]

Alternate CAS 765-01-5 [2][3]

Molecular Formula C₁₀H₁₈O₃ [1]

Molecular Weight 186.25 g/mol [1][4]

IUPAC Name
(2E)-10-Hydroxydec-2-enoic

acid
[1]

Common Synonyms

10-Hydroxy-2-decenoic acid,

Queen Bee Acid, 10-HDA,

Royal Jelly Acid

[1]

Experimental Protocol: Synthesis of (2E)-10-
Hydroxydec-2-enoic Acid
A one-pot synthesis for (2E)-10-hydroxy-2-decenoic acid ethyl ester has been reported, which

can be subsequently hydrolyzed to the desired acid. This method combines oxidation and a

Wittig reaction in a single pot, enhancing efficiency.[5]

Objective: To synthesize (E)-10-hydroxy-2-decenoic acid from 1,8-octanediol.

Materials:

1,8-octanediol

Activated Manganese Dioxide (MnO₂)

(Carbethoxymethylene)triphenylphosphorane (Wittig Reagent)

Sodium Hydroxide (NaOH)

Appropriate solvents (e.g., Dichloromethane for the reaction, Ethanol/Water for hydrolysis)

Standard laboratory glassware and purification apparatus (e.g., for flash chromatography)
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Methodology:

Tandem Oxidation-Wittig Reaction:

To a solution of 1,8-octanediol in a suitable solvent, add activated MnO₂. The suspension

is stirred at room temperature to effect the oxidation of one of the terminal alcohols to an

aldehyde (8-hydroxyoctanal).

Without isolating the intermediate aldehyde, the Wittig reagent,

(carbethoxymethylene)triphenylphosphorane, is added to the reaction mixture.

The reaction is stirred until completion, monitored by a suitable technique such as Thin

Layer Chromatography (TLC), to form (E)-10-hydroxy-2-decenoic acid ethyl ester.

Hydrolysis:

The crude ethyl ester is then subjected to basic hydrolysis.

A solution of sodium hydroxide in an alcohol-water mixture is added to the ester.

The mixture is heated or stirred at room temperature until the hydrolysis is complete

(monitored by TLC).

Purification:

The final product, (E)-10-hydroxy-2-decenoic acid, is isolated and purified using standard

techniques, such as acid-base extraction followed by recrystallization or flash

chromatography.

Visualized Workflows and Pathways
To further elucidate the processes involving (2E)-10-hydroxy-2-decenoic acid, the following

diagrams are provided in the DOT language for Graphviz.
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Starting Materials One-Pot Process Final Product

1,8-octanediol Oxidation with MnO2Step 1

(Carbethoxymethylene)triphenylphosphorane

Wittig Reaction
in situ

Hydrolysis with NaOH
Step 2

(E)-10-hydroxy-2-decenoic acid

Click to download full resolution via product page

Caption: One-pot synthesis workflow for (E)-10-hydroxy-2-decenoic acid.

10-HDA is noted for its biological activities, including the inhibition of angiogenesis.

Angiogenesis is the formation of new blood vessels and is a critical process in tumor growth.

The inhibitory effect of 10-HDA on angiogenesis induced by Vascular Endothelial Growth

Factor (VEGF) has been reported.[1]
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Caption: Logical relationship of 10-HDA inhibiting VEGF-induced angiogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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